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Compound of Interest

Compound Name: Rhodium carbon

Cat. No.: B8728510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting reductive amination reactions catalyzed by rhodium on carbon (Rh/C). This

powerful synthetic method is widely utilized in the pharmaceutical and fine chemical industries

for the efficient synthesis of primary, secondary, and tertiary amines from carbonyl compounds.

Introduction
Reductive amination is a cornerstone of amine synthesis, involving the reaction of a ketone or

aldehyde with an amine or ammonia, followed by the reduction of the intermediate imine or

enamine.[1][2][3] Rhodium on carbon (Rh/C) has emerged as a highly effective heterogeneous

catalyst for this transformation, offering advantages such as high activity, selectivity, and ease

of separation from the reaction mixture.[4] This document outlines the experimental setup,

detailed protocols, and key performance data for Rh/C catalyzed reductive amination.

Safety Precautions
Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All

reactions involving hydrogen gas must be conducted in a well-ventilated fume hood, away

from ignition sources. Use appropriate pressure-rated equipment and ensure all connections

are leak-proof.
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Rhodium Catalysts: While generally stable, fine powders of rhodium on carbon can be

pyrophoric, especially after reduction. Handle the catalyst in an inert atmosphere (e.g., argon

or nitrogen) when dry.

Solvents: Use appropriate personal protective equipment (PPE), including safety glasses,

lab coats, and gloves, when handling organic solvents.

Pressure Reactions: All reactions under pressure must be performed in a certified autoclave

equipped with a pressure relief valve and a blast shield. Do not exceed the maximum

pressure and temperature ratings of the vessel.

Experimental Setup and General Workflow
A typical experimental setup for Rh/C catalyzed reductive amination involves a pressure reactor

or autoclave. The general workflow is as follows:
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Caption: Experimental workflow for Rh/C catalyzed reductive amination.
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General Reaction Mechanism
The reductive amination process proceeds through two main steps: the formation of an imine

intermediate followed by its reduction.

Reaction Mechanism
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Amine/Ammonia

Amine Product

+ H2
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Caption: General mechanism of reductive amination.

Detailed Experimental Protocols
Protocol 1: Reductive Amination of Benzaldehyde with
Aqueous Ammonia
This protocol is adapted from a microwave-assisted synthesis of benzylamine.[4][5]

Materials:

Benzaldehyde

Aqueous ammonia (25 wt.%)

Commercial 5% Rh/C catalyst

Methanol (solvent)

Hydrogen gas (H₂)

Equipment:
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Microwave reactor tube

Magnetic stir bar

Microwave synthesizer equipped with a pressure sensor

Filtration apparatus

Procedure:

To a microwave reactor tube equipped with a magnetic stir bar, add benzaldehyde (1 mmol),

aqueous ammonia (25 wt.%, 4 equivalents), and methanol (5 mL).

Add the commercial 5% Rh/C catalyst (50 mg, ~5 mol% Rh).

Seal the reactor tube and place it in the microwave synthesizer.

Purge the vessel with hydrogen gas three times.

Pressurize the reactor with 10 bar of H₂.

Set the reaction temperature to 80°C and the reaction time to 1 hour, with magnetic stirring.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

hydrogen gas.

Filter the reaction mixture through a pad of celite to remove the Rh/C catalyst.

Wash the celite pad with methanol.

The filtrate can be analyzed by GC-MS to determine the yield.
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Substrate
Amine
Source

Catalyst
Temp.
(°C)

H₂
Pressure
(bar)

Time (h) Yield (%)

Benzaldeh

yde

Aq. NH₃

(25 wt.%)
5% Rh/C 80 10 1 98.2[4][5]

Phenylethy

lamine
Aq. NH₃ 5% Rh/C 80 5 2 43.3[4][5]

Protocol 2: Reductive Amination of Undecanal with
Diethylamine
This protocol describes the synthesis of a tertiary amine using a homogeneous rhodium

catalyst, which can be adapted for heterogeneous Rh/C.[6]

Materials:

Undecanal

Diethylamine

5% Rh/C catalyst

Methanol (solvent)

Hydrogen gas (H₂)

Equipment:

High-pressure autoclave with a glass liner and magnetic stirring

Temperature and pressure controllers

Filtration apparatus

Procedure:
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To the glass liner of the autoclave, add undecanal (10 mmol), diethylamine (40 mmol, 4

equivalents), and methanol (50 mL).

Add the 5% Rh/C catalyst (e.g., 0.25 mol% Rh).

Seal the autoclave and purge with nitrogen or argon, followed by purging with hydrogen gas.

Pressurize the autoclave to 30 bar with hydrogen.

Heat the reaction mixture to 100°C with vigorous stirring (e.g., 500 rpm).

Maintain the reaction at this temperature and pressure for the desired time (e.g., 1-4 hours).

Monitor the reaction progress by analyzing aliquots via GC.

After completion, cool the autoclave to room temperature and slowly vent the excess

hydrogen.

Filter the reaction mixture to remove the catalyst.

The product can be isolated by removing the solvent under reduced pressure and purified by

distillation or chromatography.

Aldehyde
Secondary
Amine

Catalyst
System

Temp. (°C)
H₂ Pressure
(bar)

Selectivity
to Tertiary
Amine (%)

Undecanal Diethylamine

Rh(acac)

(cod)/Xantph

os

100 30 >99[6]

Catalyst Performance and Substrate Scope
The choice of support for the rhodium catalyst can significantly impact the reaction outcome.

For instance, carbon nanofibers have been shown to be a better support than activated carbon

for the reductive amination of ketones.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/343552734_Rhodium-Catalysed_Reductive_Amination_for_the_Synthesis_of_Tertiary_Amines
https://iris.unito.it/retrieve/7896961d-0743-4f89-9fa0-93a01142c1b1/ChemPlusChem%20-%202023%20-%20Bucciol%20-%20Microwave%E2%80%90Assisted%20Reductive%20Amination%20of%20Aldehydes%20and%20Ketones%20Over%20Rhodium%E2%80%90Based.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8728510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Catalyst Support Product Yield (%)

Benzaldehyde Activated Carbon Benzylamine 98.2[4]

Raspberry Ketone Carbon Nanofibers Raspberry Amine 63.0[4]

The Rh/C catalyzed reductive amination is applicable to a wide range of aldehydes and

ketones, including bio-derived molecules like furfural.[4] The reaction conditions, particularly

temperature and ammonia concentration, play a crucial role in selectivity, with lower

temperatures sometimes favoring the formation of secondary amines as byproducts.[4]

Conclusion
Rh/C is a versatile and efficient catalyst for the reductive amination of a broad range of

aldehydes and ketones. The experimental conditions can be tuned to achieve high yields and

selectivities for the desired primary, secondary, or tertiary amines. The protocols and data

presented in these application notes provide a solid foundation for researchers to develop and

optimize their own reductive amination reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Rh/C Catalyzed
Reductive Amination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8728510#rh-c-catalyzed-reductive-amination-
experimental-setup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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